N-[2-(butan-2-yl)phenyl]-2,2-dichloroacetamide

• Molecular Formula: C12H15Cl2NO
• Molecular Weight: 260.16 g/mol
• IUPAC Name: N-(2-butan-2-ylphenyl)-2,2-dichloroacetamide
• InChI: InChI=1S/C12H15Cl2NO/c1-3-8(2)9-6-4-5-7-10(9)15-12(16)11(13)14/h4-8,11H,3H2,1-2H3,(H,15,16)
• InChI Key: GTPPWRGXCUVRKX-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C1=CC=CC=C1NC(=O)C(Cl)Cl

Description

N-[2-(butan-2-yl)phenyl]-2,2-dichloroacetamide is an organic compound with the molecular formula C12H16Cl2NO It is a derivative of acetamide, where the acetamide group is substituted with a 2,2-dichloro group and a phenyl ring bearing a butan-2-yl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(butan-2-yl)phenyl]-2,2-dichloroacetamide typically involves the reaction of 2,2-dichloroacetyl chloride with 2-(butan-2-yl)aniline. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The reaction is typically conducted in an organic solvent like dichloromethane at low temperatures to control the reaction rate and yield.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to ensure consistent quality and yield. The use of automated reactors and precise control of reaction conditions, such as temperature, pressure, and reactant concentrations, can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-[2-(butan-2-yl)phenyl]-2,2-dichloroacetamide can undergo various chemical reactions, including:

Nucleophilic substitution: The dichloro groups can be substituted by nucleophiles such as amines or thiols.

Oxidation: The phenyl ring can undergo oxidation reactions to form quinones or other oxidized derivatives.

Reduction: The compound can be reduced to form amines or other reduced products.

Common Reagents and Conditions

Nucleophilic substitution: Reagents such as sodium azide or potassium thiocyanate in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic or basic conditions.

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous solvents.

Major Products

Nucleophilic substitution: Formation of substituted amides or thioamides.

Oxidation: Formation of quinones or other oxidized aromatic compounds.

Reduction: Formation of primary or secondary amines.

Scientific Research Applications

N-[2-(butan-2-yl)phenyl]-2,2-dichloroacetamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial or anticancer properties.

Medicine: Explored for its potential therapeutic applications, including drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[2-(butan-2-yl)phenyl]-2,2-dichloroacetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-[2-(butan-2-yl)phenyl]-2-chloroacetamide
• N-[2-(butan-2-yl)phenyl]-2,2-dibromoacetamide
• N-[2-(butan-2-yl)phenyl]-2,2-difluoroacetamide

Uniqueness

N-[2-(butan-2-yl)phenyl]-2,2-dichloroacetamide is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the dichloro groups enhances its reactivity and potential for diverse chemical transformations, making it a valuable compound for various research and industrial applications.